molecular formula C9H10NNa2O6P B8242312 Phospho-L-Tyrosine Disodium Salt CAS No. 1610350-91-8

Phospho-L-Tyrosine Disodium Salt

Cat. No. B8242312
CAS RN: 1610350-91-8
M. Wt: 305.13 g/mol
InChI Key: DDNCBOICFISMSZ-JZGIKJSDSA-L
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Description

Phospho-L-Tyrosine Disodium Salt is a modified amino acid derivative with specific properties that enhance cell culture processes . It can be used as a replacement for tyrosine to generate highly concentrated, neutral pH feeds .


Synthesis Analysis

The synthesis of Phospho-L-Tyrosine Disodium Salt involves the chemical modification of tyrosine . It is manufactured in-house and undergoes strict quality control procedures .


Molecular Structure Analysis

The empirical formula for Phospho-L-Tyrosine Disodium Salt is C9H10NNa2O6P . It has a molecular weight of 305.13 .


Chemical Reactions Analysis

Phospho-L-Tyrosine Disodium Salt, along with Sulfo-Cysteine sodium salt, can be used as replacements for tyrosine and cysteine respectively to generate highly concentrated, neutral pH feeds . These modified amino acids eliminate the need for alkaline feeds, which are normally applied to ensure solubility and stability of the unmodified amino acids tyrosine and cysteine .


Physical And Chemical Properties Analysis

Phospho-L-Tyrosine Disodium Salt is a synthetic compound that comes in the form of powder or crystals . It has a solubility of 25 g/L to 70 g/L in complex feed . The pH ranges from 5.5 to 9.0 when 10 g/L is dissolved in water .

Mechanism of Action

The mechanism of action of Phospho-L-Tyrosine Disodium Salt involves its use as a replacement for tyrosine in cell culture processes . This allows for the generation of highly concentrated, neutral pH feeds .

Safety and Hazards

Safety measures for handling Phospho-L-Tyrosine Disodium Salt include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin and eyes . It is also important to avoid breathing in mist, gas, or vapors .

Future Directions

The future directions for Phospho-L-Tyrosine Disodium Salt involve its continued use in biopharmaceutical processing . Its ability to replace tyrosine and generate highly concentrated, neutral pH feeds makes it valuable in the intensification of cell culture processes .

properties

IUPAC Name

disodium;(2S)-2-amino-3-[4-[hydroxy(oxido)phosphoryl]oxyphenyl]propanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12NO6P.2Na/c10-8(9(11)12)5-6-1-3-7(4-2-6)16-17(13,14)15;;/h1-4,8H,5,10H2,(H,11,12)(H2,13,14,15);;/q;2*+1/p-2/t8-;;/m0../s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DDNCBOICFISMSZ-JZGIKJSDSA-L
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1CC(C(=O)[O-])N)OP(=O)(O)[O-].[Na+].[Na+]
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1C[C@@H](C(=O)[O-])N)OP(=O)(O)[O-].[Na+].[Na+]
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10NNa2O6P
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Phospho-L-Tyrosine Disodium Salt

CAS RN

1610350-91-8
Record name L-Tyrosine, O-phosphono-, disodium salt
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